Cas no 1805029-30-4 (2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid
• CAS No: 1805029-30-4
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4907070
• Update Time: 2025-06-28

2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid

• Inchi： 1S/C8H5F3INO3/c9-8(10,11)6-4(5(14)7(15)16)3(12)1-2-13-6/h1-2,5,14H,(H,15,16)
• InChI Key： CBJBSFMTCCPDKK-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C(F)(F)F)C=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4

Additional information on 2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid

Introduction to 2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid (CAS No. 1805029-30-4)

2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid, with the CAS number 1805029-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, featuring a unique structural motif that combines an iodo substituent, a trifluoromethyl group, and a hydroxyacetic acid moiety. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The pyridine core in this molecule serves as a privileged structure in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The 4-iodo substituent enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions, which are widely employed in synthetic organic chemistry. Additionally, the trifluoromethyl group is a key pharmacophore that influences the metabolic stability, lipophilicity, and binding affinity of drug candidates.

The hydroxyacetic acid moiety, also known as glycolic acid derivative, contributes to the compound's solubility and potential bioavailability. This feature is particularly important in pharmaceutical applications, where water solubility is often a critical factor for drug delivery systems. The combination of these structural elements makes 2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid a versatile intermediate for synthesizing more complex molecules with tailored biological properties.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways. The structural features of 2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid make it a promising candidate for investigating its potential in modulating biological processes. For instance, pyridine derivatives have been extensively studied for their roles in cancer therapy, neurodegenerative diseases, and infectious diseases. The iodo substituent allows for facile introduction of additional functional groups via palladium-catalyzed cross-coupling reactions, enabling the construction of diverse chemical libraries for high-throughput screening.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The trifluoromethyl group enhances the binding affinity of small molecules to kinase active sites by increasing lipophilicity and reducing metabolic susceptibility. Furthermore, the hydroxyacetic acid moiety can be modified to optimize solubility and pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of kinase inhibitors. By leveraging structure-based drug design strategies, researchers can predict how modifications to 2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid will affect its interactions with target proteins. This approach has led to the identification of novel lead compounds with improved potency and selectivity.

The synthesis of 2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyridine precursor followed by iodination and trifluoromethylation at specific positions. The introduction of the hydroxyacetic acid group is achieved through subsequent functionalization steps, such as hydrolysis or oxidation. These synthetic routes demonstrate the compound's versatility as a building block for more complex molecules.

In conclusion, 2-(4-Iodo-2-(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid (CAS No. 1805029-30-4) represents an exciting opportunity for medicinal chemists to explore new therapeutic avenues. Its unique structural features and synthetic accessibility make it an ideal candidate for further investigation in drug discovery programs. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a pivotal role in developing next-generation pharmaceuticals.